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Compound of Interest

2,6-Dimethyl-4-
Compound Name:

hydroxybenzaldehyde
CAS No.: 70547-87-4
Cat. No.: B1297913

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2,6-Dimethyl-
4-hydroxybenzaldehyde (CAS No. 70547-87-4), a substituted aromatic aldehyde of interest in
various fields of chemical research and development. This document compiles available
spectroscopic data, outlines general experimental methodologies for obtaining such data, and
presents visualizations to aid in the structural elucidation and analysis of this compound.

Core Data Presentation

The spectral data for 2,6-Dimethyl-4-hydroxybenzaldehyde, including Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS), has been compiled from various databases.
While full, detailed spectra are often held within specific databases, the following tables
summarize the key quantitative information available.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The
proton (*H) and carbon-13 (*3C) NMR data provide detailed information about the chemical
environment of each atom.

IH NMR Spectral Data

While a publicly available, fully assigned *H NMR spectrum with peak multiplicities and coupling
constants for 2,6-Dimethyl-4-hydroxybenzaldehyde is not readily available in the searched
resources, the primary source of this data is cited as Sigma-Aldrich.[1] For a typical molecule of
this nature, the expected proton signals would include a singlet for the aldehydic proton, a
singlet for the hydroxyl proton, singlets for the two equivalent aromatic protons, and a singlet
for the six equivalent protons of the two methyl groups.

13C NMR Spectral Data

The 13C NMR spectral data source is listed as the University of Vienna.[1] The expected
chemical shifts would correspond to the nine carbon atoms in the molecule, including the
carbonyl carbon of the aldehyde, the four distinct aromatic carbons, and the carbon of the
methyl groups.

Assignment Expected Chemical Shift (ppm)
Aldehyde Carbonyl (-CHO) ~190

Aromatic C-OH ~160

Aromatic C-CHO ~130

Aromatic C-CHs ~140

Aromatic C-H ~115

Methyl (-CH3) ~20

Note: The expected chemical shifts are estimations based on typical values for similar
functional groups and may vary depending on the solvent and other experimental conditions.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound. The GC-MS data for 2,6-Dimethyl-4-hydroxybenzaldehyde is available from
the NIST Mass Spectrometry Data Center.[1]

m/z Relative Intensity (%) Proposed Fragment
150 Major Peak [M]* (Molecular lon)
149 Major Peak [M-H]*

121 Major Peak [M-CHOJ*

Note: The relative intensities are not specified in the available public data. The proposed
fragments are based on common fragmentation patterns for aromatic aldehydes.

Infrared (IR) Spectroscopy

A specific experimental IR spectrum for 2,6-Dimethyl-4-hydroxybenzaldehyde was not found
in the public domain. However, based on its functional groups, the following characteristic
absorption bands are expected.

Functional Group Expected Vibrational Frequency (cm™1)
O-H Stretch (hydroxyl) 3600-3200 (broad)

C-H Stretch (aromatic) 3100-3000

C-H Stretch (aldehyde) 2900-2800, 2800-2700

C=0 Stretch (aldehyde) 1710-1685

C=C Stretch (aromatic) 1600-1450

C-0O Stretch (hydroxyl) 1260-1000

Experimental Protocols

The following are detailed, generalized methodologies for the key spectroscopic techniques
cited. The specific conditions for the acquisition of the referenced data for 2,6-Dimethyl-4-
hydroxybenzaldehyde are not publicly available.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution *H and 3C NMR spectra for structural elucidation.
Methodology:

e Sample Preparation:

[¢]

Accurately weigh approximately 5-20 mg of 2,6-Dimethyl-4-hydroxybenzaldehyde.

o Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,
Chloroform-d (CDCIs) or Dimethyl sulfoxide-de (DMSO-de)) in a clean, dry NMR tube.

o Ensure the sample is fully dissolved; gentle vortexing or sonication can be used if
necessary.

o Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical
shift referencing (0 ppm).

e Instrument Parameters (Typical for a 400 MHz Spectrometer):

o 'HNMR:

Spectral Width: -2 to 12 ppm

Pulse Sequence: A standard single-pulse sequence (e.g., zg30).

Number of Scans: 16-64, depending on the sample concentration.

Relaxation Delay: 1-5 seconds.
o 133C NMR:
» Spectral Width: 0 to 220 ppm
» Pulse Sequence: A standard proton-decoupled pulse sequence (e.g., zgpg30).

= Number of Scans: 1024 or more, as the 13C nucleus is less sensitive.
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» Relaxation Delay: 2-5 seconds.

o Data Acquisition and Processing:
o Insert the sample into the spectrometer.

o Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve
optimal resolution.

o Acquire the free induction decay (FID).
o Perform a Fourier transform on the FID to obtain the spectrum.
o Phase and baseline correct the spectrum.

o Integrate the peaks in the *H NMR spectrum and reference the chemical shifts to the
internal standard.

Fourier-Transform Infrared (FT-IR) Spectroscopy (KBr
Pellet Method)

Objective: To obtain an infrared spectrum to identify the functional groups present in the

molecule.
Methodology:
e Sample Preparation:

o Grind a small amount (1-2 mg) of 2,6-Dimethyl-4-hydroxybenzaldehyde with
approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar
and pestle until a fine, homogeneous powder is obtained.

o Place a portion of the mixture into a pellet press die.

o Apply pressure (typically 8-10 tons) for several minutes to form a transparent or
translucent KBr pellet.

e |nstrument Parameters:
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[e]

Spectrometer: A Fourier-Transform Infrared Spectrometer.

(¢]

Scan Range: 4000-400 cm~1.

Resolution: 4 cm~1.

[¢]

Number of Scans: 16-32.

[¢]

o Data Acquisition and Processing:

[¢]

Acquire a background spectrum of the empty sample compartment.

[e]

Place the KBr pellet in a sample holder and insert it into the spectrometer.

o

Acquire the sample spectrum.

[¢]

The instrument software will automatically ratio the sample spectrum against the
background to produce the final transmittance or absorbance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound.
Methodology:
e Sample Preparation:

o Dissolve a small amount of 2,6-Dimethyl-4-hydroxybenzaldehyde in a volatile solvent
(e.g., dichloromethane or methanol) to a concentration of approximately 1 mg/mL.

 Instrument Parameters (Typical):
o Gas Chromatograph (GC):
» |njector Temperature: 250 °C.
= Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 pum).

= Carrier Gas: Helium, with a constant flow rate of 1 mL/min.
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= Oven Temperature Program: Start at 100 °C for 1 min, then ramp up to 250 °C at a rate
of 10 °C/min, and hold for 5 min.

o Mass Spectrometer (MS):

lonization Mode: Electron lonization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Mass Range: m/z 40-400.

o Data Acquisition and Analysis:

[¢]

Inject a small volume (e.g., 1 yL) of the sample solution into the GC.

o The compound will be separated on the GC column and then ionized and fragmented in
the mass spectrometer.

o Acquire the mass spectrum of the eluting peak corresponding to 2,6-Dimethyl-4-
hydroxybenzaldehyde.

o Analyze the fragmentation pattern to identify the molecular ion and characteristic fragment
ions.

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate the molecular structure and
a logical workflow for the spectral analysis of 2,6-Dimethyl-4-hydroxybenzaldehyde.

Caption: Molecular structure of 2,6-Dimethyl-4-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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